Cas no 709000-35-1 (N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 709000-35-1
• MF: C₁₇H₁₄BrNO₃
• MW: 360.20196390152
• CID: 6359823
• PubChem ID: 2960516
• Update Time: 2023-12-14

N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-3-methyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-(4-bromophenyl)-3-methyl-1-oxo-4H-isochromene-3-carboxamide
• 1H-2-Benzopyran-3-carboxamide, N-(4-bromophenyl)-3,4-dihydro-3-methyl-1-oxo-
• AKOS016128353
• N-(4-bromophenyl)-3-methyl-1-oxoisochroman-3-carboxamide
• 709000-35-1
• AKOS000649344
• CCG-142284
• 3-Methyl-1-oxo-isochroman-3-carboxylic acid (4-bromo-phenyl)-amide
• F1762-0608

• Inchi： 1S/C17H14BrNO3/c1-17(16(21)19-13-8-6-12(18)7-9-13)10-11-4-2-3-5-14(11)15(20)22-17/h2-9H,10H2,1H3,(H,19,21)
• InChI Key： VBUFFAZSHPHWKB-UHFFFAOYSA-N
• SMILES： C1(C)(C(NC2=CC=C(Br)C=C2)=O)OC(=O)C2=CC=CC=C2C1

Computed Properties

• Exact Mass: 359.01571g/mol
• Monoisotopic Mass: 359.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 590.0±50.0 °C(Predicted)
• pka: 12.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans